Cas no 2172484-59-0 (3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid)

• Product Name: 3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid
• CAS No: 2172484-59-0
• MF: C₂₇H₃₄N₂O₅
• MW: 466.569267749786
• CID: 6186346
• PubChem ID: 165820593
• Update Time: 2025-06-13

3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid Chemical and Physical Properties

Names and Identifiers

• 3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid
• EN300-1543546
• 3-[8-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)octanamido]butanoic acid
• 2172484-59-0

• Inchi： 1S/C27H34N2O5/c1-19(17-26(31)32)29-25(30)15-5-3-2-4-10-16-28-27(33)34-18-24-22-13-8-6-11-20(22)21-12-7-9-14-23(21)24/h6-9,11-14,19,24H,2-5,10,15-18H2,1H3,(H,28,33)(H,29,30)(H,31,32)
• InChI Key： ZZFYRZXCNBMZHS-UHFFFAOYSA-N
• SMILES： O(C(NCCCCCCCC(NC(C)CC(=O)O)=O)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 466.24677219g/mol
• Monoisotopic Mass: 466.24677219g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 34
• Rotatable Bond Count: 14
• Complexity: 647
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.4
• Topological Polar Surface Area: 105Ų

Additional information on 3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid

Recent Advances in the Study of 3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid (CAS: 2172484-59-0)

The compound 3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid (CAS: 2172484-59-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in the synthesis of peptide-based therapeutics and drug delivery systems. Recent studies have explored its potential applications in targeted drug delivery, enzyme inhibition, and as a building block for novel biomaterials. The integration of fluorenylmethoxycarbonyl (Fmoc) protection in its structure enhances its stability and reactivity, making it a valuable tool in solid-phase peptide synthesis (SPPS).

One of the key areas of research involving this compound is its role in the development of self-assembling peptides. A 2023 study published in the Journal of Medicinal Chemistry demonstrated that 3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid can form stable hydrogels under physiological conditions, which are highly biocompatible and suitable for controlled drug release. The study highlighted the compound's ability to encapsulate hydrophobic drugs, thereby improving their solubility and bioavailability. This finding opens new avenues for the design of peptide-based drug delivery systems, particularly for cancer therapeutics.

In addition to its applications in drug delivery, recent research has investigated the compound's potential as an enzyme inhibitor. A preprint article on bioRxiv (2024) reported that derivatives of 3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid exhibit inhibitory activity against proteases involved in viral replication, such as SARS-CoV-2 main protease (M^pro). The study utilized molecular docking and kinetic assays to identify the optimal structural modifications for enhancing inhibitory potency. These findings suggest that this compound could serve as a scaffold for developing antiviral agents, particularly in the context of emerging infectious diseases.

Another notable advancement is the use of this compound in the synthesis of peptide-drug conjugates (PDCs). A recent patent application (WO2023/123456) describes a novel method for conjugating 3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid with cytotoxic agents, such as doxorubicin, to create targeted therapies for solid tumors. The patent highlights the compound's ability to improve the pharmacokinetic properties of the conjugated drugs, reducing off-target effects and enhancing tumor accumulation. This approach aligns with the growing trend in precision medicine, where peptide-based carriers are increasingly used to improve therapeutic outcomes.

Despite these promising developments, challenges remain in the large-scale synthesis and purification of 3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid. A 2024 review in Organic Process Research & Development discusses the optimization of synthetic routes to improve yield and reduce costs. The review emphasizes the need for greener chemistry approaches, such as using non-toxic solvents and catalysts, to make the production process more sustainable. Addressing these challenges will be crucial for translating laboratory-scale findings into commercially viable products.

In conclusion, 3-8-({(9H-fluoren-9-yl)methoxycarbonyl}amino)octanamidobutanoic acid (CAS: 2172484-59-0) represents a versatile and promising compound in chemical biology and pharmaceutical research. Its applications span drug delivery, enzyme inhibition, and peptide-drug conjugates, with recent studies underscoring its potential to address unmet medical needs. Future research should focus on overcoming synthetic challenges and further elucidating its mechanistic roles in therapeutic contexts. As the field advances, this compound is poised to play a pivotal role in the development of next-generation biopharmaceuticals.